N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-3-methylbenzamide

• IUPAC Name: N-[(1-ethylpyrazol-3-yl)methyl]-3-methylbenzamide
• InChI: InChI=1S/C14H17N3O/c1-3-17-8-7-13(16-17)10-15-14(18)12-6-4-5-11(2)9-12/h4-9H,3,10H2,1-2H3,(H,15,18)
• InChI Key: SCLHEOMMQJZGDF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)CNC(=O)C2=CC=CC(=C2)C
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol

Description

N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-3-methylbenzamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is also known as EPM and has been used in a range of studies to investigate its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Scientific Research Applications

EPM has been used in a variety of scientific research applications due to its potential as a pharmacological tool. One of the most significant applications of EPM has been in the study of the GABAergic system, which is involved in the regulation of anxiety and other neurological processes. EPM has been shown to have anxiolytic effects in animal models, making it a potentially useful tool for investigating the role of the GABAergic system in anxiety disorders.

Mechanism of Action

The mechanism of action of EPM is not fully understood, but it is believed to involve the modulation of GABAergic neurotransmission. EPM has been shown to bind to the benzodiazepine site on GABA-A receptors, which enhances the activity of these receptors and leads to increased inhibition of neuronal activity. This mechanism of action is similar to that of benzodiazepines, which are commonly used as anxiolytics and sedatives.
Biochemical and Physiological Effects
EPM has been shown to have a variety of biochemical and physiological effects in animal models. These effects include anxiolytic and sedative effects, as well as effects on cognitive function and memory. EPM has also been shown to have anticonvulsant effects, making it a potentially useful tool for investigating the role of the GABAergic system in seizure disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPM in lab experiments is its specificity for the benzodiazepine site on GABA-A receptors. This makes it a potentially useful tool for investigating the role of the GABAergic system in anxiety disorders and other neurological conditions. However, EPM has some limitations as well, including its relatively low potency compared to other benzodiazepine site ligands. This may limit its usefulness in certain types of experiments.

Future Directions

There are several future directions for research on EPM and its potential applications in scientific research. One area of interest is the development of more potent analogs of EPM that could be used in a wider range of experiments. Another area of interest is the investigation of the potential therapeutic applications of EPM in the treatment of anxiety disorders and other neurological conditions. Additionally, further research is needed to fully understand the mechanism of action of EPM and its effects on the GABAergic system.